Cas no 20428-76-6 (methyl bromodichloroacetate)

• Product Name: methyl bromodichloroacetate
• CAS No: 20428-76-6
• MF: C₃H₃BrCl₂O₂
• MW: 221.864718675613
• CID: 909760
• PubChem ID: 548100
• Update Time: 2025-06-27

methyl bromodichloroacetate Chemical and Physical Properties

Names and Identifiers

• methyl bromodichloroacetate
• methyl 2-bromo-2,2-dichloroacetate
• Methyl bromodichloroacetate solution
• bromodichloroacetic acid methyl ester
• Dichlorbromessigsaeure-methylester
• Acetic acid, 2-bromo-2,2-dichloro-, methyl ester
• 20428-76-6
• DTXSID30338287
• DTXCID60289374

• Inchi： 1S/C3H3BrCl2O2/c1-8-2(7)3(4,5)6/h1H3
• InChI Key： VCMGKXLUCUYXBM-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)(Cl)Cl

Computed Properties

• Exact Mass: 219.86900
• Monoisotopic Mass: 219.86935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.887
• Boiling Point: 159.7 °C at 760 mmHg
• Flash Point: 50.4 °C
• PSA: 26.30000
• LogP: 1.68570
• Color/Form: 1000 μg/mL in methyl tert-butyl ether

methyl bromodichloroacetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315
• Hazardous Material transportation number：UN 2398 3/PG 2
• WGK Germany：1
• Hazard Category Code： 38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R40
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl bromodichloroacetate

Introduction to Methyl Bromodichloroacetate (CAS No. 20428-76-6)

Methyl Bromodichloroacetate, with the chemical formula C₄H₂BrCl₂O₃ and CAS number 20428-76-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its versatile applications in synthetic chemistry, particularly as an intermediate in the synthesis of various bioactive molecules. The presence of both bromine and chlorine substituents on the dichloroacetate backbone imparts unique reactivity, making it a valuable tool for chemists exploring novel synthetic pathways.

The structural features of methyl Bromodichloroacetate contribute to its utility in the development of pharmaceuticals and agrochemicals. The bromine atom, in particular, is a key functional group that can participate in various chemical transformations, including nucleophilic substitution reactions, which are pivotal in drug discovery processes. Additionally, the dichloroacetate moiety is known for its ability to act as a building block in the synthesis of more complex molecules, such as beta-lactam antibiotics and nonsteroidal anti-inflammatory drugs (NSAIDs).

In recent years, researchers have been exploring the potential of methyl Bromodichloroacetate in the development of novel therapeutic agents. One area of interest has been its role in the synthesis of kinase inhibitors, which are crucial for treating various types of cancer and inflammatory diseases. The bromine substituent allows for selective modifications that can fine-tune the pharmacological properties of these inhibitors, enhancing their efficacy and reducing side effects.

Another promising application of methyl Bromodichloroacetate is in the field of materials science. Its reactivity makes it an excellent candidate for polymer modification, where it can be used to introduce specific functional groups that improve material properties such as biodegradability and mechanical strength. This has opened up new possibilities for developing sustainable materials with enhanced performance characteristics.

The synthesis of methyl Bromodichloroacetate typically involves the bromination and chlorination of dihydroxyacetates or related precursors. These reactions are often carried out under controlled conditions to ensure high yields and purity. The use of modern catalytic systems has further refined these processes, making them more efficient and environmentally friendly. For instance, transition metal catalysts can be employed to facilitate selective bromination or chlorination, reducing unwanted byproducts and improving overall reaction efficiency.

Recent advancements in computational chemistry have also played a significant role in understanding the reactivity of methyl Bromodichloroacetate. Molecular modeling studies have provided insights into how different substituents affect the compound's electronic properties and interactions with biological targets. This information is invaluable for designing new derivatives with improved pharmacological profiles. Additionally, computational methods have been used to predict potential side reactions, allowing chemists to optimize synthetic routes before conducting experiments.

The safety profile of methyl Bromodichloroacetate is another critical aspect that has been thoroughly investigated. While it is important to handle this compound with appropriate precautions due to its reactive nature, it does not pose significant health risks when used under controlled conditions. Standard laboratory practices, such as wearing personal protective equipment (PPE) and working in a fume hood, are sufficient to minimize exposure risks. Furthermore, its stability under various storage conditions makes it a reliable reagent for long-term projects.

In conclusion, methyl Bromodichloroacetate (CAS No. 20428-76-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new uses for this compound, its importance in scientific innovation is likely to grow even further.